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Compound of Interest

Compound Name: CPI703

Cat. No.: B12403119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on addressing potential precipitation issues

with CPI703 in experimental media. The following information is curated to assist researchers

in achieving consistent and reliable experimental outcomes.

Understanding CPI703
CPI703 is a potent and selective inhibitor of the CBP/EP300 bromodomains. Bromodomains

are protein modules that recognize acetylated lysine residues, playing a crucial role in the

regulation of gene transcription. By inhibiting the CBP/EP300 bromodomains, CPI703 can

modulate the expression of key genes involved in various cellular processes.

Chemical Properties of CPI703:
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Property Value

Chemical Formula C₁₇H₂₂N₄O

Molecular Weight 298.38 g/mol

CAS Number 1904649-00-8

Signaling Pathway of CBP/EP300 Inhibition
The following diagram illustrates the general mechanism of action for a CBP/EP300

bromodomain inhibitor like CPI703.
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Mechanism of CBP/EP300 Bromodomain Inhibition

Normal Gene Activation

Inhibition by CPI703

Histone Tails Acetylated Lysine ResiduesHATs CBP/EP300

Recognition by
Bromodomain Transcription MachineryRecruitment Gene Activation

CPI703 CBP/EP300 (Blocked)Inhibition Gene Repression

Prevents Recruitment of
Transcription Machinery

Workflow for Preparing CPI703 Working Solution

Start: CPI703 Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Gentle Warming if Needed)

10 mM Stock Solution in DMSO

Aliquot and Store at -20°C/-80°C

Thaw Aliquot

Add Stock Solution Drop-wise to Media
while Gently Mixing

Pre-warm Cell Culture Media to 37°C

Visually Inspect for Precipitation

Final Working Solution Ready for Use

Click to download full resolution via product page
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[https://www.benchchem.com/product/b12403119/docs#technical-support-center-
addressing-cpi703-precipitation-in-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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